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Compound of Interest

Compound Name: Bacterioruberin

Cat. No.: B1237277

For researchers, scientists, and drug development professionals, ensuring laboratory safety
and operational efficiency is paramount. This document provides comprehensive guidance on
the necessary personal protective equipment (PPE), handling procedures, and disposal of
Bacterioruberin, a rare C50 carotenoid known for its potent antioxidant properties.[1][2][3]
While Bacterioruberin is not classified as a hazardous substance, adherence to proper
laboratory protocols is essential to maintain a safe working environment and ensure the
integrity of the compound.[4]

Chemical and Physical Properties

A thorough understanding of Bacterioruberin's properties is fundamental to its safe handling.
As a carotenoid, it is particularly sensitive to environmental factors that can lead to its
degradation.[5]
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Property Information
Molecular Formula C50H7604[2][4]
Molecular Weight 741.1 g/mol [1][2]
Appearance Red-orange pigment[1]

Slightly or poorly soluble in water; soluble in

Solubility . .

organic solvents and oils[1]
Sensitivities Sensitive to air, light, and heat[5]
Storage Temperature -20°C[5]

Personal Protective Equipment (PPE)

Arisk assessment is crucial for determining the specific PPE required for any laboratory
procedure.[6][7] The following table outlines the recommended PPE for handling
Bacterioruberin based on general laboratory safety standards for non-hazardous chemicals.

Equipment Specification Rationale

To prevent skin contact. Proper

glove removal technique

Hand Protection Nitrile gloves ]
should be followed to avoid
contamination.[5][7]

Safety glasses with side To protect eyes from potential

Eye Protection )
shields or goggles splashes.[5][8]

To protect skin and clothing

Body Protection Laboratory coat o
from contamination.[5][9]

Operational Plan: Handling and Storage

Due to its sensitivity, Bacterioruberin requires careful handling to prevent degradation through

oxidation and isomerization.[5]

Experimental Protocol for Handling:
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» Preparation: Before handling, ensure the workspace is clean and free of contaminants.
Prepare all necessary equipment and solvents.

 Inert Atmosphere: Whenever possible, handle solid Bacterioruberin and its solutions under
an inert atmosphere (e.g., nitrogen or argon) to minimize exposure to air.[5]

 Light Protection: Work in a dimly lit area or use amber-colored glassware to protect the
compound from light degradation.[5]

o Temperature Control: Maintain a cool environment and avoid exposure to high temperatures.
[5] For long-term storage, keep Bacterioruberin at -20°C.[5]

e Solvent Selection: Use high-purity, degassed solvents for preparing solutions.

Disposal Plan

Proper disposal of chemical waste is a critical aspect of laboratory safety and environmental
responsibility.

Step-by-Step Disposal Procedure:

o Collection: Carefully sweep up solid Bacterioruberin, taking care to avoid creating dust.[5]
For solutions, absorb the liquid with an inert material.

o Waste Container: Place the collected waste into a clearly labeled, sealed container.

» Waste Stream: Dispose of the container in accordance with local, state, and federal
regulations for non-hazardous chemical waste. Consult your institution's environmental
health and safety (EHS) department for specific guidelines.

Workflow for Safe Handling and Disposal of
Bacterioruberin
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Caption: Workflow for the safe handling and disposal of Bacterioruberin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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